Cas no 2901098-40-4 (5-(tert-Butyl)benzo[b]thiophen-3-ol)

• Product Name: 5-(tert-Butyl)benzo[b]thiophen-3-ol
• CAS No: 2901098-40-4
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 5520110
• PubChem ID: 54287807
• Update Time: 2026-03-10

5-(tert-Butyl)benzo[b]thiophen-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)benzo[b]thiophen-3-ol
• 2901098-40-4
• G63840

• Inchi： 1S/C12H14OS/c1-12(2,3)8-4-5-11-9(6-8)10(13)7-14-11/h4-7,13H,1-3H3
• InChI Key： RVJWTWKCFGIUKZ-UHFFFAOYSA-N
• SMILES： C1=C(C(C)(C)C)C=CC2SC=C(O)C1=2

Computed Properties

• Exact Mass: 206.07653624g/mol
• Monoisotopic Mass: 206.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 48.5Ų